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Compound of Interest

Compound Name: 2-Nitrophenylhydrazine

Cat. No.: B1229437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental reaction

mechanisms of 2-nitrophenylhydrazine, a versatile reagent in organic synthesis. The

document details its synthesis, key reactions, and applications, with a focus on providing

actionable experimental protocols and quantitative data to support research and development

in chemistry and drug discovery.

Physicochemical and Spectroscopic Data
2-Nitrophenylhydrazine is a crystalline solid, the physical and spectroscopic properties of

which are essential for its identification and use in synthesis.

Table 1: Physicochemical Properties of 2-Nitrophenylhydrazine
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Property Value Reference

CAS Number 3034-19-3 [1]

Molecular Formula C₆H₇N₃O₂ [1]

Molecular Weight 153.14 g/mol [1]

Appearance Amber powder/solid [1]

Melting Point 91-93 °C [1]

Storage Temperature 2-8°C [1]

Table 2: Spectroscopic Data for 2-Nitrophenylhydrazine Hydrochloride (in DMSO-d₆)

Note: Data is for the hydrochloride salt, which is commonly used. Shifts for the free base may

vary slightly.

¹H NMR Chemical Shift (ppm) Assignment

Aromatic 8.16 H-3 (dd, ortho to -NO₂)

Aromatic 7.76 H-5 (td)

Aromatic 7.39 H-6 (dd, ortho to -NHNH₃⁺)

Aromatic 7.10 H-4 (td)

Hydrazine 10.6 -NH-Ar

Hydrazine 9.25 -NH₃⁺

Reference for NMR data:[2]

Synthesis of 2-Nitrophenylhydrazine
The most common laboratory synthesis of 2-nitrophenylhydrazine starts from 2-nitroaniline.

The process involves a diazotization reaction followed by a reduction of the resulting diazonium

salt.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB6853459.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6853459.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6853459.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6853459.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6853459.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6853459.aspx
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_6293-87-4_13CNMR.htm
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Mechanism
The synthesis proceeds in two main steps:

Diazotization: 2-nitroaniline is treated with nitrous acid (generated in situ from sodium nitrite

and a strong acid like HCl) at low temperatures (0-5 °C) to form the 2-

nitrobenzenediazonium salt.

Reduction: The diazonium salt is then reduced to the corresponding hydrazine. A common

reducing agent for this transformation is sodium sulfite or stannous chloride in an acidic

medium.
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Diazotization Reduction

2-Nitroaniline NaNO₂ / HCl
0-5 °C

2-Nitrobenzenediazonium
Chloride

Reducing Agent
(e.g., Na₂SO₃ or SnCl₂) 2-Nitrophenylhydrazine

2-Nitrophenylhydrazine
+ Aldehyde/Ketone

Nucleophilic Attack
(Formation of Hemiaminal)

 H⁺ cat.

Tetrahedral Intermediate

Proton Transfer

Elimination of Water
(Dehydration)

2-Nitrophenylhydrazone
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2-Nitrophenylhydrazone

Tautomerization

Ene-hydrazine

Protonation

[3,3]-Sigmatropic
Rearrangement

Di-imine Intermediate

Rearomatization

Intramolecular
Cyclization

Cyclic Aminal

Elimination of NH₃

7-Nitroindole Derivative
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Reactants

2-Nitrobenzenediazonium
Salt

Azo Compound

β-Keto-ester
Base

Enolate Intermediate

 Nucleophilic
Attack

Hydrolysis &
Cleavage 2-Nitrophenylhydrazone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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